Cas no 918439-76-6 ((3S)-3-iodooxolane)

• Product Name: (3S)-3-iodooxolane
• CAS No: 918439-76-6
• MF: C₄H₇IO
• MW: 198.002253770828
• MDL: MFCD17015958
• CID: 2093970
• PubChem ID: 51675150
• Update Time: 2025-05-21

(3S)-3-iodooxolane Chemical and Physical Properties

Names and Identifiers

• (S)-3-Iodotetrahydrofuran
• (S)-3-Iodo-tetrahydrofuran
• (3S)-3-iodooxolane
• AKOS025290802
• (S)-3-Iodo-tetrahydrofura...
• Furan, tetrahydro-3-iodo-, (3S)-
• DTXSID50680194
• AS-33577
• C4H7IO
• 918439-76-6
• (3S)-3-iodotetrahydrofuran
• CS-0053265
• BKIQORJIKOPRCG-BYPYZUCNSA-N
• MFCD17015958
• SCHEMBL470814

• MDL： MFCD17015958
• Inchi： 1S/C4H7IO/c5-4-1-2-6-3-4/h4H,1-3H2/t4-/m0/s1
• InChI Key： BKIQORJIKOPRCG-BYPYZUCNSA-N
• SMILES： I[C@@H]1COCC1

Computed Properties

• Exact Mass: 197.95416g/mol
• Monoisotopic Mass: 197.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 187.0±33.0 °C at 760 mmHg
• Flash Point: 66.9±25.4 °C
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

(3S)-3-iodooxolane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on (3S)-3-iodooxolane

(3S)-3-Iodo-Oxolane: A Comprehensive Overview

Introduction to (3S)-3-Iodo-Oxolane

CAS No. 918439-76-6, commonly referred to as (3S)-3-iodooxolane, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a member of the oxolane family, which are five-membered cyclic ethers. The presence of an iodine atom at the 3-position, along with the specific stereochemistry denoted by the (S) configuration, makes this compound unique and valuable for various applications.

Chemical Structure and Properties

The chemical structure of (3S)-3-iodooxolane consists of a tetrahydrofuran ring (oxolane) with an iodine atom attached to the third carbon in an S configuration. This structure imparts specific electronic and steric properties that are crucial for its reactivity and functionality. The compound is known for its stability under standard conditions, making it suitable for a wide range of chemical reactions.

Synthesis and Production

The synthesis of (3S)-3-iodooxolane typically involves the reaction of appropriate alcohols with iodine in the presence of a suitable catalyst. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure (3S)-3-iodooxolane, which is essential for applications in chiral chemistry and drug development.

Applications in Organic Chemistry

(3S)-3-Iodo-Oxolane finds extensive use in organic synthesis as a versatile building block. Its iodine atom serves as an excellent leaving group, facilitating nucleophilic substitutions and other transformations. The compound is particularly valuable in the construction of complex molecules, including natural products and pharmaceutical agents.

Recent Research Developments

Recent studies have highlighted the role of (3S)-3-iodooxolane in asymmetric catalysis and total synthesis. Researchers have employed this compound to achieve highly enantioselective reactions, underscoring its potential in developing novel therapeutic agents. Additionally, investigations into its reactivity under various conditions have expanded its utility in modern organic chemistry.

Safety and Handling

While (3S)-3-iodooxolane is generally stable, it should be handled with care due to its iodine content. Proper safety protocols, including the use of protective equipment and adequate ventilation, are recommended during synthesis and handling.

Conclusion

(CAS No. 918439-76-6) or (3S)-3-iodooxolane stands as a pivotal compound in contemporary organic chemistry. Its unique structure, coupled with recent advancements in synthesis and application, positions it as a key player in drug discovery and chemical innovation. As research continues to uncover new potentials, this compound will undoubtedly remain at the forefront of chemical exploration.